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Compound of Interest

Compound Name: (1-Cyclopropylethyl)methylamine

CAS No.: 926200-63-7

Cat. No.: B2787864

Get Quote

Executive Summary & Chemical Identity
(1-Cyclopropylethyl)methylamine is a secondary aliphatic amine featuring a cyclopropyl ring

adjacent to a chiral center. Structurally analogous to amphetamines (where the phenyl ring is

replaced by a cyclopropyl group), it serves as a critical pharmacophore in the development of

proteasome inhibitors and receptor antagonists (e.g., CGRP antagonists). Its unique steric bulk

and electronic properties—imparted by the strained cyclopropane ring—make it a valuable

building block in medicinal chemistry.
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Parameter Detail

IUPAC Name N-Methyl-1-cyclopropylethanamine

Common Synonyms
(1-Cyclopropylethyl)methylamine; N-Methyl-

alpha-methylcyclopropanemethanamine

CAS Number 926200-63-7 (Free Base)

Molecular Formula

Molecular Weight 99.18 g/mol

SMILES CC(C1CC1)NC

Appearance Colorless to pale yellow liquid (volatile)

Synthesis & Reaction Logic
To ensure the integrity of spectroscopic data, one must understand the synthetic origin. The

most robust route for high-purity synthesis is the Reductive Amination of methyl cyclopropyl

ketone. This "self-validating" method minimizes side products compared to direct alkylation.

Synthesis Workflow (DOT Visualization)
The following diagram outlines the reductive amination pathway, highlighting the critical imine

intermediate formation and subsequent reduction.
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 Dehydration (-H2O)

Methylamine
(MeNH2) (1-Cyclopropylethyl)methylamine

(C6H13N)
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Reductive Agent
(NaBH3CN or NaBH(OAc)3)

 Hydride Donor

Click to download full resolution via product page
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Figure 1: Reductive amination workflow. The formation of the imine is the rate-limiting step,

followed by rapid irreversible reduction to the secondary amine.

Mass Spectrometry (MS) Data
Mass spectrometry provides the definitive fingerprint for this molecule. The fragmentation

pattern is governed by Alpha-Cleavage, a dominant mechanism for aliphatic amines.

Fragmentation Logic
Molecular Ion (

):

99. (Often weak in aliphatic amines).

Base Peak (

58): Formed by

-cleavage adjacent to the nitrogen atom. The bond between the chiral carbon and the
cyclopropyl ring breaks, expelling the cyclopropyl radical.

Fragment:

Mass Calculation:

.

Minor Peak (

84): Loss of the terminal methyl group (less favorable than losing the bulky cyclopropyl
group).

Fragmentation Pathway Diagram
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Molecular Ion (M+)
m/z 99

[Cyclopropyl-CH(CH3)-NH-CH3]+.

Alpha-Cleavage
(Loss of Cyclopropyl Radical)

Base Peak
m/z 58

[CH3-CH=NH-CH3]+

 Dominant Pathway

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway under Electron Ionization (70 eV).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR data is critical for verifying the integrity of the cyclopropyl ring and the N-methylation

state.

H NMR (Proton) Profile
The cyclopropyl group exhibits a unique high-field signature (0.0 – 1.0 ppm). The magnetic

anisotropy of the cyclopropane ring shields these protons significantly.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

0.15 – 0.35 Multiplet 2H Cyclopropyl cis to methine

substituent

0.45 – 0.65 Multiplet 2H Cyclopropyl trans to methine

substituent

0.75 – 0.90 Multiplet 1H Cyclopropyl Methine of the

ring

1.08
Doublet (

Hz)
3H Side-chain Coupled to chiral

methine

1.85 – 2.05 Multiplet 1H
Chiral Methine (

)

Adjacent to N

and Cyclopropyl

2.42 Singlet 3H
Characteristic N-

Methyl signal

1.5 – 2.5 Broad Singlet 1H

Exchangeable

(varies with

conc.)

C NMR (Carbon) Profile
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Chemical Shift (

, ppm)
Carbon Type Assignment

2.5 – 4.0

Cyclopropyl methylene

carbons (typically two signals if

diastereotopic)

16.5 Cyclopropyl methine

19.8 Side-chain methyl

34.5 -Methyl carbon

62.5
Chiral center (attached to

Nitrogen)

Note: Shifts are referenced to

(

7.26,

77.16).

Infrared (IR) Spectroscopy
IR analysis provides a quick confirmation of the functional groups, particularly the secondary

amine and the strained ring system.

3300 – 3350 cm

:

stretching (weak, single band for secondary amine).

3000 – 3080 cm

: Cyclopropyl

stretching (distinctive region for strained rings, slightly higher than alkyl
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).

2800 – 2960 cm

: Alkyl

stretching (

,

).

1450 – 1470 cm

:

bending /

deformation.

1020 – 1040 cm

: Ring deformation (skeletal vibration of cyclopropane).

Quality Control & Purity Validation
For researchers using this compound as an intermediate, purity must be validated to prevent

downstream errors.

Chiral Purity: If the synthesis was not stereoselective, the product is a racemate. Chiral

HPLC (e.g., Chiralcel OD-H column) is required to determine Enantiomeric Excess (ee).

Salt Formation: The free base is volatile. Conversion to the Hydrochloride (HCl) or Oxalate

salt is recommended for stability and easier handling. The HCl salt will show a broad

ammonium peak in

H NMR (

ppm).
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Impurity Check: Look for residual Methyl Cyclopropyl Ketone (ketone C=O stretch at ~1700

cm

) or 1-Cyclopropylethylamine (primary amine, lack of N-methyl singlet in NMR).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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